Cas no 1597065-85-4 (1-1-(cyclopropylmethoxy)-2-iodoethyl-2-methoxybenzene)

• Product Name: 1-1-(cyclopropylmethoxy)-2-iodoethyl-2-methoxybenzene
• CAS No: 1597065-85-4
• MF: C₁₃H₁₇IO₂
• MW: 332.177356481552
• CID: 6394469
• PubChem ID: 114772264
• Update Time: 2025-10-21

1-1-(cyclopropylmethoxy)-2-iodoethyl-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-(cyclopropylmethoxy)-2-iodoethyl-2-methoxybenzene
• EN300-1134668
• 1597065-85-4
• 1-[1-(cyclopropylmethoxy)-2-iodoethyl]-2-methoxybenzene

• Inchi： 1S/C13H17IO2/c1-15-12-5-3-2-4-11(12)13(8-14)16-9-10-6-7-10/h2-5,10,13H,6-9H2,1H3
• InChI Key： CWXRPSLAKLUOGO-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1OC)OCC1CC1

Computed Properties

• Exact Mass: 332.02733g/mol
• Monoisotopic Mass: 332.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-1-(cyclopropylmethoxy)-2-iodoethyl-2-methoxybenzene

Introduction to 1-1-(cyclopropylmethoxy)-2-iodoethyl-2-methoxybenzene (CAS No. 1597065-85-4)

1-1-(cyclopropylmethoxy)-2-iodoethyl-2-methoxybenzene (CAS No. 1597065-85-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of a cyclopropylmethoxy group, an iodoethyl moiety, and a methoxybenzene framework contributes to its distinctive chemical properties and biological activities.

The cyclopropylmethoxy group is known for its ability to enhance the lipophilicity and metabolic stability of organic molecules, making it a valuable functional group in drug design. This group can influence the pharmacokinetic properties of a compound, such as its absorption, distribution, metabolism, and excretion (ADME). Recent studies have shown that compounds containing cyclopropylmethoxy groups exhibit improved bioavailability and reduced toxicity, which are crucial factors in the development of effective pharmaceuticals.

The iodoethyl moiety in 1-1-(cyclopropylmethoxy)-2-iodoethyl-2-methoxybenzene adds another layer of complexity to its structure. Iodine is a heavy atom that can significantly affect the electronic properties and reactivity of organic molecules. In medicinal chemistry, iodine-substituted compounds are often explored for their potential as radiopharmaceuticals or as intermediates in the synthesis of other biologically active molecules. The presence of an iodoethyl group can also influence the compound's solubility and reactivity, which are important considerations in drug development.

The methoxybenzene framework is a common structural motif found in many natural products and synthetic compounds with diverse biological activities. Methoxy groups are known to enhance the lipophilicity and electronic properties of aromatic compounds, which can modulate their interactions with biological targets. In the context of 1-1-(cyclopropylmethoxy)-2-iodoethyl-2-methoxybenzene, the methoxybenzene framework likely plays a crucial role in determining its biological activity and selectivity.

Recent research has focused on the potential applications of 1-1-(cyclopropylmethoxy)-2-iodoethyl-2-methoxybenzene in various therapeutic areas. For instance, studies have explored its activity as an inhibitor of specific enzymes involved in disease pathways. One notable area of interest is its potential as an inhibitor of enzymes involved in cancer metabolism. Enzymes such as hexokinase and pyruvate kinase are key targets in cancer therapy, and compounds like 1-1-(cyclopropylmethoxy)-2-iodoethyl-2-methoxybenzene may offer new avenues for developing targeted therapies.

In addition to its potential as an enzyme inhibitor, 1-1-(cyclopropylmethoxy)-2-iodoethyl-2-methoxybenzene has been investigated for its anti-inflammatory properties. Chronic inflammation is a common feature of many diseases, including autoimmune disorders and neurodegenerative conditions. Compounds with anti-inflammatory activity can help reduce tissue damage and improve patient outcomes. Preliminary studies suggest that 1-1-(cyclopropylmethoxy)-2-iodoethyl-2-methoxybenzene may have promising anti-inflammatory effects, making it a candidate for further investigation.

The synthesis of 1-1-(cyclopropylmethoxy)-2-iodoethyl-2-methoxybenzene involves several steps that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the sequential introduction of the cyclopropylmethoxy group, the iodoethyl moiety, and the methoxybenzene framework onto a suitable starting material. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, are often employed to achieve these transformations efficiently.

In terms of safety and handling, it is important to note that while 1-1-(cyclopropylmethoxy)-2-iodoethyl-2-methoxybenzene is not classified as a hazardous or controlled substance, proper precautions should be taken during synthesis and handling to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures (SOPs) for handling organic compounds.

The future prospects for 1-1-(cyclopropylmeth oxy)-2 - iodo ethyl - 2 - meth oxy benz ene strong > are promising . Ongoing research aims to further elucidate its mechanism of action , optimize its pharmacological properties , and evaluate its efficacy in preclinical models . As our understanding of this compound continues to grow , it may find applications in various therapeutic areas , contributing to the development of new treatments for diseases with unmet medical needs . p > article > response >